1-(6-methoxypyridin-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
Overview
Description
1-(6-methoxypyridin-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione is a chemical compound that is commonly referred to as MPPD. It is a heterocyclic compound that has a pyrrole and pyridine ring. MPPD is an important compound in scientific research due to its various applications in the field of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Polymer Solar Cells
A novel alcohol-soluble n-type conjugated polyelectrolyte, which includes a backbone related to diketopyrrolopyrrole (DPP), has been synthesized for use as an electron transport layer in inverted polymer solar cells. This material demonstrates high conductivity and electron mobility, improving the power conversion efficiency of these solar cells (Hu et al., 2015).
Inhibitors of Glycolic Acid Oxidase
Derivatives of 3-hydroxy-1H-pyrrole-2,5-dione, which is structurally similar to the queried compound, have been extensively studied as inhibitors of glycolic acid oxidase. These compounds, particularly those with large lipophilic substituents, are potent inhibitors and can significantly reduce urinary oxalate levels in rats (Rooney et al., 1983).
Photoluminescent Conjugated Polymers
Conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) and 1,4-phenylene units, closely related to the structure of the query compound, have been developed. These polymers exhibit strong photoluminescence and high photochemical stability, making them suitable for electronic applications (Beyerlein & Tieke, 2000).
Photochromic Properties
Novel dihetarylethenes derived from N-isopropylindole and thiophene, including derivatives of pyrrole-2,5-diones, exhibit photochromism in solutions. These compounds show distinct photochromic properties and thermal stability, relevant for applications in photo-responsive materials (Makarova et al., 2013).
Metallo-Supramolecular Polymers
New building blocks based on diketopyrrolopyrrole (DPP) derivatives have been synthesized for the construction of metallo-supramolecular polymers. These polymers demonstrate strong and broad visible absorption, suggesting potential applications in optoelectronic devices (Chen et al., 2014).
Synthesis of Cardiotonic Agents
The compound has been used in the synthesis of cyclopenta[b]pyridin-2,5-dione, a non-glycosidic cardiotonic agent. This synthesis demonstrates the versatility of the compound in creating complex organic molecules (Robert et al., 2007).
Photophysical and Photochemical Studies
Various 1H-pyrrole-2,5-dione derivatives have been synthesized and studied for their photophysical and photochemical properties. These studies contribute to the understanding of the optical and electronic behavior of these compounds, which is crucial for their application in organic optoelectronic materials (Zhang et al., 2014).
properties
IUPAC Name |
1-(6-methoxypyridin-3-yl)pyrrole-2,5-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-15-8-3-2-7(6-11-8)12-9(13)4-5-10(12)14/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEWYUJMNFZCRKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)N2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-methoxypyridin-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.